Cas no 2228875-24-7 (2-bromo-1-(1-methylcyclopropyl)ethan-1-ol)

• Product Name: 2-bromo-1-(1-methylcyclopropyl)ethan-1-ol
• CAS No: 2228875-24-7
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• CID: 6092641
• PubChem ID: 150608520
• Update Time: 2025-06-08

2-bromo-1-(1-methylcyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1-methylcyclopropyl)ethan-1-ol
• EN300-1923175
• 2228875-24-7

• Inchi： 1S/C6H11BrO/c1-6(2-3-6)5(8)4-7/h5,8H,2-4H2,1H3
• InChI Key： ITJWNHWPGVYEEW-UHFFFAOYSA-N
• SMILES： BrCC(C1(C)CC1)O

Computed Properties

• Exact Mass: 177.99933g/mol
• Monoisotopic Mass: 177.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(1-methylcyclopropyl)ethan-1-ol

Comprehensive Overview of 2-bromo-1-(1-methylcyclopropyl)ethan-1-ol (CAS No. 2228875-24-7): Properties, Applications, and Industry Insights

2-bromo-1-(1-methylcyclopropyl)ethan-1-ol (CAS No. 2228875-24-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This bromo-substituted alcohol derivative contains a methylcyclopropyl group, which contributes to its steric and electronic properties. The compound's molecular formula C₆H₁₁BrO and molecular weight of 179.06 g/mol make it particularly interesting for synthetic chemists exploring novel cyclopropane-containing building blocks.

Recent trends in medicinal chemistry show growing interest in cyclopropyl motifs, as evidenced by increasing searches for "cyclopropane derivatives in drug discovery" and "sterically hindered alcohols synthesis." The 1-methylcyclopropyl group in this compound offers enhanced metabolic stability compared to linear alkyl chains, a property highly valued in modern small molecule therapeutics. Researchers are particularly interested in how the bromoethanol moiety can serve as a versatile handle for further functionalization through nucleophilic substitution or coupling reactions.

The synthetic utility of CAS 2228875-24-7 extends to multiple domains. In material science, its potential as a precursor for chiral ligands has been explored, with publications noting its applicability in asymmetric catalysis. The compound's steric congestion around the hydroxyl-bearing carbon makes it an interesting case study for investigating nucleophilic substitution kinetics, a topic frequently searched in academic circles. Analytical data from recent studies indicate the compound typically appears as a colorless to pale yellow liquid with moderate solubility in common organic solvents.

From a safety perspective, proper handling of bromo-alcohol compounds requires standard organic chemistry laboratory precautions. While not classified as hazardous under current regulations, the α-brominated alcohol structure warrants careful consideration of stability during storage and reactions. Industry best practices recommend maintaining such compounds under inert atmosphere at controlled temperatures to preserve their chemical integrity.

The commercial availability of 2-bromo-1-(1-methylcyclopropyl)ethan-1-ol has increased significantly in recent years, reflecting growing demand from contract research organizations. Suppliers often highlight its use in developing next-generation crop protection agents and pharmaceutical intermediates, aligning with current market trends toward sustainable agriculture and targeted therapies. Analytical techniques including GC-MS, NMR spectroscopy, and HPLC purity analysis are routinely employed for quality control of this material.

Emerging applications for CAS 2228875-24-7 include its potential as a scaffold for proteolysis targeting chimeras (PROTACs), a hot topic in drug discovery circles. The compound's ability to introduce both hydrophobic character and vector for linker attachment makes it particularly valuable in this context. Patent literature reveals several recent filings incorporating similar cyclopropyl alcohol derivatives in innovative therapeutic approaches.

Environmental considerations for bromo-organic compounds have led to improved synthetic protocols that minimize waste generation. Modern approaches to 2-bromo-1-(1-methylcyclopropyl)ethan-1-ol synthesis emphasize atom economy and green chemistry principles, responding to industry demands for sustainable processes. These developments align with increasing searches for "eco-friendly bromination methods" and "green synthesis of complex alcohols."

Future research directions for this compound likely include exploration of its biological activity profile and structure-activity relationships. The unique combination of cyclopropyl strain and bromo functionality presents opportunities for discovering novel enzyme inhibitors or receptor modulators. As the pharmaceutical industry continues to prioritize three-dimensional molecular architectures, compounds like 2-bromo-1-(1-methylcyclopropyl)ethan-1-ol will remain important tools for medicinal chemists.

For researchers working with CAS 2228875-24-7, proper characterization is essential. Key spectral features include characteristic NMR chemical shifts for the cyclopropyl protons (typically 0.3-0.7 ppm) and the hydroxyl-bearing methine (usually 3.8-4.2 ppm). Mass spectral analysis typically shows a molecular ion cluster pattern consistent with bromine isotope distribution, serving as an important identification marker.

The compound's stability profile suggests it is compatible with many common organic transformations, though the acid-labile cyclopropane ring requires consideration when planning synthetic routes. This characteristic has prompted investigations into its use as a protected alcohol equivalent in multi-step syntheses, particularly for natural product analogs.